Cas no 247080-09-7 (N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide)

• Product Name: N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide
• CAS No: 247080-09-7
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 5762566
• PubChem ID: 4580127
• Update Time: 2025-05-20

N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Z27797543
• SR-01000401854
• EU-0068382
• SR-01000401854-1
• AKOS001298347
• F1175-0249
• Oprea1_387003
• 247080-09-7
• N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide
• Benzamide, N-(2-methoxyphenyl)-3-methyl-4-nitro-

• Inchi： 1S/C15H14N2O4/c1-10-9-11(7-8-13(10)17(19)20)15(18)16-12-5-3-4-6-14(12)21-2/h3-9H,1-2H3,(H,16,18)
• InChI Key： NYZBTKAPBGEXEF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NC(C1=CC=C(C(C)=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 396.0±42.0 °C(Predicted)
• pka: 11.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide

Introduction to N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide (CAS No. 247080-09-7)

N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide, identified by its CAS number 247080-09-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of nitrobenzamides, which are widely studied for their potential biological activities and applications in drug development.

The structural composition of N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide consists of a benzamide core substituted with a methoxy group at the 2-position and a nitro group at the 4-position, along with a methyl group at the 3-position. This specific arrangement of functional groups contributes to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been a growing interest in nitrobenzamide derivatives due to their demonstrated efficacy in various therapeutic areas. The presence of the nitro group not only enhances the lipophilicity of the molecule but also allows for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with enhanced binding affinity and selectivity for target enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in inflammatory pathways, making them attractive candidates for further development as therapeutic agents.

The methoxy group at the 2-position of the benzene ring plays a crucial role in modulating the electronic properties of the molecule. This substitution not only influences the molecule's solubility and metabolic stability but also contributes to its interactions with biological targets. The combination of these structural features makes N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide a versatile building block for drug discovery efforts.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules based on N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide. These computational methods allow researchers to predict the binding modes and affinity of potential drug candidates, thereby accelerating the drug discovery process. By integrating experimental data with computational predictions, scientists can rapidly identify promising leads for further optimization.

In addition to its applications in drug development, N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide has been explored in materials science and catalysis. Its unique electronic properties make it a suitable candidate for designing organic semiconductors and catalysts with enhanced performance. The ability to fine-tune its properties through structural modifications opens up new avenues for innovation in these fields.

The synthesis of N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide

Evaluation studies have highlighted the importance of optimizing synthetic routes to minimize side products and improve overall yields. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to monitor reaction progress and ensure product purity. These analytical methods provide critical data for process optimization and quality control.

The growing body of research on N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide

In conclusion, N-(2-methoxyphenyl)-3-methyl-4-nitrobenzamide (CAS No. 247080-09-7)